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Compound of Interest

Compound Name: 2-Fluoro-6-nitrophenol

Cat. No.: B128858

Introduction

2-Fluoro-6-nitrophenol is a key chemical intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[1] Its chemical structure, featuring both a fluorine atom
and a nitro group on a phenol backbone, imparts unique reactivity and biological activity.[1] As
a critical starting material or a potential process-related impurity, the precise quantification of 2-
Fluoro-6-nitrophenol is paramount to ensure the quality, safety, and efficacy of final drug
products. This application note provides detailed protocols for the quantitative analysis of 2-
Fluoro-6-nitrophenol using High-Performance Liquid Chromatography with UV detection
(HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), designed for researchers,
scientists, and drug development professionals.

Physicochemical Properties of 2-Fluoro-6-
nitrophenol

A thorough understanding of the analyte's properties is fundamental to developing a robust
analytical method.
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Property Value Reference
CAS Number 1526-17-6 [2]
Molecular Formula CeHaFNO3 [2]
Molecular Weight 157.10 g/mol [2]

Light yellow to orange
Appearance , [1]
crystalline powder

Melting Point 90-95°C [1]

Solubility Sparingly soluble in water [3]

Method Selection: Rationale and Strategy

The choice of analytical technique is dictated by the specific requirements of the analysis,
including sensitivity, selectivity, and the nature of the sample matrix. For the quantification of 2-
Fluoro-6-nitrophenol, both HPLC-UV and GC-MS offer distinct advantages.

o HPLC-UV is a versatile and widely accessible technique suitable for the routine quality
control of 2-Fluoro-6-nitrophenol as a raw material or in process samples. Its phenolic
structure contains a chromophore, making it amenable to UV detection.

o GC-MS provides higher specificity and sensitivity, making it ideal for the trace-level detection
of 2-Fluoro-6-nitrophenol as a potential impurity. Due to the polarity of the phenolic
hydroxyl group, derivatization is often employed to improve its volatility and chromatographic
performance.[4]

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV) Method

This method is designed for the accurate quantification of 2-Fluoro-6-nitrophenol in bulk
material or as a major component in a reaction mixture. The principles are based on the
separation of nitrophenol isomers using reversed-phase chromatography.[5][6]

Experimental Workflow: HPLC-UV Analysis

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-6-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-6-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-6-nitrophenol
https://www.chemimpex.com/products/46221
https://www.chemimpex.com/products/46221
https://digitum.um.es/server/api/core/bitstreams/f3f9dd6d-3fba-423c-b41c-75f18a709912/content
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.researchgate.net/profile/Jongki-Hong/publication/263993416_Analysis_of_Nitrophenols_with_Gas_ChromatographyMass_Spectrometry_by_Flash_Heater_Derivatization/links/588807f492851c21ff52ee3a/Analysis-of-Nitrophenols-with-Gas-Chromatography-Mass-Spectrometry-by-Flash-Heater-Derivatization.pdf
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://pdf.benchchem.com/181/A_Comparative_Guide_to_Validated_HPLC_Methods_for_Nitrophenol_Isomer_Separation.pdf
https://www.chromatographyonline.com/view/method-development-and-validation-phenol-and-nitrophenols-tap-water-hplc-using-monolithic-column-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

L Sample & Standard Preparation W ‘ Data Acquisition & Analysis

Dissolve i Diluent A (" . UV Detection Quantity by Peak Area

HPLC System

HPLC with UV Detector

C18 Column
(0., 150 x 4.6 mm, 5 jm)

Sample Preparation & Derivatization Data Acquisition & Analysis

‘Sample Extraction ‘Add Dervatizing Agent Reconstitute in Solvent Derivatized Sample Mass Spectrometry Detection
‘ ( (if required) )—>CEvawme to D'Y"ESSJ—>((&Q . BSTFA) & Heat (.., Hexane) Transfer to GC Vial Inject Sample Chromatographic Separation (Scan or SIM mode) Quantify by lon Abundance

GC-MS System

Carrier Gas GC-MS Instrument
(Helium)
Capillary Column
(e.g.. DB-5ms)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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